![molecular formula C20H18N4O B6179078 2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol CAS No. 2166112-94-1](/img/no-structure.png)
2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol
Overview
Description
2,5-Dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol, also known as 2,5-DMPP-6-PMP, is a heterocyclic compound that has been studied for its potential therapeutic applications in a variety of diseases. 2,5-DMPP-6-PMP has been found to possess anticonvulsant, anti-inflammatory, and antinociceptive properties. It has also been studied for its ability to inhibit the growth of cancer cells, as well as its potential to act as an immunomodulator.
Scientific Research Applications
2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-olMP has been studied for its potential therapeutic applications in a variety of diseases. It has been found to possess anticonvulsant, anti-inflammatory, and antinociceptive properties. It has also been studied for its ability to inhibit the growth of cancer cells, as well as its potential to act as an immunomodulator. Additionally, 2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-olMP has been investigated for its potential to act as a neuroprotectant, as well as its ability to inhibit the activity of certain enzymes involved in the pathogenesis of certain diseases.
Mechanism of Action
The exact mechanism of action of 2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-olMP is not yet fully understood. However, it is believed to act through a variety of mechanisms, including inhibition of certain enzymes involved in the pathogenesis of certain diseases, modulation of the immune system, and inhibition of the growth of cancer cells.
Biochemical and Physiological Effects
2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-olMP has been found to possess anticonvulsant, anti-inflammatory, and antinociceptive properties. It has also been studied for its ability to inhibit the growth of cancer cells, as well as its potential to act as an immunomodulator. Additionally, 2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-olMP has been investigated for its potential to act as a neuroprotectant, as well as its ability to inhibit the activity of certain enzymes involved in the pathogenesis of certain diseases.
Advantages and Limitations for Lab Experiments
2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-olMP is a relatively stable compound, making it suitable for use in laboratory experiments. It is also relatively easy to synthesize, making it a cost-effective reagent for research purposes. Additionally, its wide range of biological activities makes it a promising candidate for further study.
However, the exact mechanism of action of 2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-olMP is not yet fully understood, and its effects have not yet been fully characterized. Additionally, its potential for toxicity and side effects has not yet been fully explored.
Future Directions
Future research should focus on further elucidating the mechanism of action of 2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-olMP and its effects on various diseases. Additionally, further research should be conducted to explore the potential of 2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-olMP as a therapeutic agent, as well as its potential for toxicity and side effects. Furthermore, research should be conducted to investigate the potential of 2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-olMP as an immunomodulator and to explore its potential for use in the treatment of cancer. Finally, further research should be conducted to explore the potential of 2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-olMP as a neuroprotectant.
Synthesis Methods
2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-olMP has been synthesized from the reaction of pyridine-4-carboxaldehyde, dimethylformamide and phenylhydrazine hydrochloride in the presence of sodium hydroxide. The reaction yields a yellowish-brown solid product, which can be further purified and isolated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol involves the condensation of 2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-one with pyridine-4-carbaldehyde followed by reduction and cyclization.", "Starting Materials": [ "2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-one", "pyridine-4-carbaldehyde", "sodium borohydride", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-one (1.0 g) and pyridine-4-carbaldehyde (1.2 g) in acetic acid (10 mL) and ethanol (10 mL).", "Step 2: Add sodium borohydride (0.2 g) to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Quench the reaction by adding water (20 mL) and stirring for 30 minutes.", "Step 4: Extract the product with ethyl acetate (3 x 20 mL) and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain a crude product.", "Step 6: Purify the crude product by column chromatography using a mixture of ethyl acetate and hexane as the eluent to obtain the final product, 2,5-dimethyl-3-phenyl-6-[(pyridin-4-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-ol." ] } | |
CAS RN |
2166112-94-1 |
Molecular Formula |
C20H18N4O |
Molecular Weight |
330.4 |
Purity |
95 |
Origin of Product |
United States |
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